Cas no 503615-02-9 (1-chloro-3-methanesulfonylpropan-2-one)

• Product Name: 1-chloro-3-methanesulfonylpropan-2-one
• CAS No: 503615-02-9
• MF: C₄H₇ClO₃S
• MW: 170.614579439163
• MDL: MFCD23844929
• CID: 4008922
• PubChem ID: 80146315
• Update Time: 2025-04-22

1-chloro-3-methanesulfonylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-chloro-3-(methylsulfonyl)-
• 1-chloro-3-methanesulfonylpropan-2-one
• AKOS018707875
• 1-Chloro-3-(methylsulfonyl)propan-2-one
• EN300-1988761
• 503615-02-9
• SCHEMBL6212547

• MDL： MFCD23844929
• Inchi： 1S/C4H7ClO3S/c1-9(7,8)3-4(6)2-5/h2-3H2,1H3
• InChI Key： MLAVMOHRTOECBT-UHFFFAOYSA-N
• SMILES： ClCC(CS(C)(=O)=O)=O

Computed Properties

• Exact Mass: 169.9804429Da
• Monoisotopic Mass: 169.9804429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones